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Compound of Interest

Compound Name: 1-(Azidomethyl)-3-methylbenzene

Cat. No.: B161737

An In-depth Technical Guide to the Physical and Chemical Properties of 1-(azidomethyl)-3-
methylbenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 1-(azidomethyl)-3-methylbenzene, a key building block in synthetic chemistry.
The information is curated for researchers, scientists, and professionals in drug development
who may utilize this compound in their work.

Core Compound Information

1-(Azidomethyl)-3-methylbenzene, also known as 3-methylbenzyl azide, is an organic
compound featuring a benzyl azide scaffold with a methyl substituent at the meta position.[1] Its
primary utility in research and development is as a versatile reagent in copper(l)-catalyzed
Azide-Alkyne Cycloaddition (CUAAC) reactions, a cornerstone of "click chemistry".[1] This
reaction’s high efficiency, specificity, and biocompatibility make it a valuable tool for creating
more complex molecules, including bioconjugates and materials for various scientific
applications.[1]

Table 1: General Properties of 1-(azidomethyl)-3-methylbenzene
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Property Value Reference
CAS Number 126799-82-4 [11[2]
Molecular Formula CsHoNs [2]
Molecular Weight 147.18 g/mol [11[2]

InChi Key FCVHHYNXTVRWJE- (]

UHFFFAOYSA-N

Physicochemical Properties

Detailed experimental data on the physical properties of 1-(azidomethyl)-3-methylbenzene
are not extensively reported in the literature. However, some properties can be inferred from its
chemical structure and data available for analogous compounds. It is described as a colorless
liquid.[3]

Table 2: Physical Properties of 1-(azidomethyl)-3-methylbenzene and Related Compounds

3-Methylbenzyl

1-(azidomethyl)-3- Benzyl Azide .
Property bromide
methylbenzene (analog)
(precursor)
o Colorless to light o
Appearance Colorless liquid[3] o Liquid
yellow liquid[4]
N _ _ 81-83°C at 16
Boiling Point Data not available 185 °C at 340 mmHg
mmHg[4]
Density Data not available 1.0655 g/mL][4] 1.37 g/mL at 25 °C
Insoluble in water; Insoluble in water,;
Solubility soluble in organic miscible with ethanol Data not available

solvents (inferred)

and diethyl ether[4]

Chemical Properties and Reactivity
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The chemical behavior of 1-(azidomethyl)-3-methylbenzene is dominated by the azide
functional group. Organic azides are known for their high energy content and can be thermally
sensitive.[5] The primary reaction of interest for this compound is the 1,3-dipolar cycloaddition
with alkynes, which is the foundation of its application in click chemistry.[1] Theoretical studies
on benzyl azide and its methyl-substituted derivatives have been performed to understand their
conformational equilibrium, geometry, and vibrational frequencies.[6]

Experimental Protocols
Synthesis of 1-(azidomethyl)-3-methylbenzene

The synthesis of 1-(azidomethyl)-3-methylbenzene is typically achieved through a
nucleophilic substitution reaction where 3-methylbenzyl bromide (or chloride) is treated with
sodium azide.[3] The following protocol is adapted from general procedures for the synthesis of
benzyl azides.[3][7][8]

Materials:

3-methylbenzyl bromide

Sodium azide (NaNs)

Acetone

Water

Dichloromethane (DCM) or Diethyl ether

Anhydrous sodium sulfate (Na2S04) or magnesium sulfate (MgSOa)

Brine

Procedure:

 In a round-bottom flask, dissolve 3-methylbenzyl bromide (1.0 equivalent) in a 4:1 mixture of
acetone and water.

 To this solution, add sodium azide (1.5 equivalents).
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Stir the reaction mixture at room temperature. The reaction progress can be monitored by
thin-layer chromatography (TLC). The reaction is typically stirred overnight.[3]

Upon completion of the reaction, remove the acetone under reduced pressure using a rotary
evaporator.

Add water to the remaining residue and extract the aqueous layer with dichloromethane or
diethyl ether (3 portions).

Combine the organic layers and wash with brine.
Dry the organic phase over anhydrous sodium sulfate or magnesium sulfate.

Filter the drying agent and concentrate the solution under reduced pressure to yield 1-
(azidomethyl)-3-methylbenzene. The crude product can be further purified by flash column
chromatography on silica gel if necessary.[3]

Characterization

The structure and purity of the synthesized 1-(azidomethyl)-3-methylbenzene can be

confirmed by spectroscopic methods.

1H NMR (400 MHz, CDCls):

& 7.31 (m, 1H, ArH)

6 7.17 (t, J = 11.9 Hz, 3H, ArH)

5 4.32 (s, 2H, -CHz2-)

8 2.41 (s, 3H, -CH3)[3]

13C NMR data is also available in the literature for full characterization.[3]

Safety and Handling

Caution: Organic azides are potentially explosive and should be handled with care.[9]

Reactions should be conducted in a well-ventilated fume hood, and appropriate personal
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protective equipment (safety glasses, gloves, lab coat) should be worn at all times. Avoid
heating the compound to high temperatures unless part of a controlled procedure. Sodium
azide is also highly toxic and should be handled with extreme caution.[10] This compound is

classified as a Dangerous Good for transport.[2]

Applications in Research and Development

The primary application of 1-(azidomethyl)-3-methylbenzene is in the synthesis of 1,2,3-
triazoles via the CUAAC reaction.[1] This reaction is widely used in drug discovery for lead
optimization, in proteomics for bioconjugation, and in materials science for the development of
functional polymers. The methyl group on the benzene ring can be used to modulate the
electronic and steric properties of the resulting triazole-containing molecules.

Visualized Workflow

The following diagram illustrates the synthesis of 1-(azidomethyl)-3-methylbenzene and its
subsequent application in a copper-catalyzed azide-alkyne cycloaddition (click) reaction.
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Synthesis of 1-(azidomethyl)-3-methylbenzene

[B-Methylbenzyl bromide) [ Sodium Azide (NaNs) ) Acetone/Water

Nucleophilic
Substitution

:

(1—(azidomethyl)—3—methylbenzen9

—> -

Application in Click Chemistry (CuAAC)
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\

[3+2] Cycloaddition

1,4-Disubstituted
1,2,3-Triazole

Click to download full resolution via product page

Terminal Alkyne
(R-C=CH)

Caption: Synthetic workflow for 1-(azidomethyl)-3-methylbenzene and its use in a CUAAC
reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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